Cas no 68449-31-0 (4-(2-chlorophenyl)butanoic Acid)

• Product Name: 4-(2-chlorophenyl)butanoic Acid
• CAS No: 68449-31-0
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• MDL: MFCD00624878
• CID: 1728089
• PubChem ID: 11356083
• Update Time: 2025-06-09

4-(2-chlorophenyl)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-chlorophenyl)butanoic Acid
• 2-Butanone, 4-(2-chlorophenyl)-
• 2-Chlor-benzylaceton
• SureCN1293
• 4-(o-Chlor-phenyl)-buttersaeure
• 4-(2-Chlor-phenyl)-butan-2-on
• CTK1B7246
• 4-(o-Chlor-phenyl)-butan-2-on
• 4-(2-chloro-phenyl)-butyric acid
• 4-(2-Chlor-phenyl)-buttersaeure
• 4-(2-chloro-phenyl)-butan-2-one
• KB-237507
• AKOS009391186
• 4-(2-chlorophenyl)-butan-2-one
• AG-L-58218
• 2-Butanone, 4-(2-chlorophenyl)-; 2-Chlor-benzylaceton; SureCN1293; 4-(o-Chlor-phenyl)-buttersaeure; 4-(2-Chlor-phenyl)-butan-2-on; CTK1B7246; 4-(o-Chlor-phenyl)-butan-2-on; 4-(2-chloro-phenyl)-butyric acid; 4-(2-Chlor-phenyl)-buttersaeure; 4-(2-chloro-phenyl)-butan-2-one; KB-237507; AKOS009391186; 4-(2-chlorophenyl)-butan-2-one; AG-L-58218;

• MDL： MFCD00624878
• Inchi： 1S/C10H11ClO2/c11-9-6-2-1-4-8(9)5-3-7-10(12)13/h1-2,4,6H,3,5,7H2,(H,12,13)
• InChI Key： JNJQMOCBSVJQSM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CCCC(=O)O

Computed Properties

• Exact Mass: 198.04483

Experimental Properties

• PSA: 37.3

Additional information on 4-(2-chlorophenyl)butanoic Acid

Introduction to 4-(2-chlorophenyl)butanoic Acid (CAS No. 68449-31-0)

4-(2-chlorophenyl)butanoic Acid, with the chemical formula C₁₁H₁₁ClO₂, is a significant compound in the field of pharmaceutical and biochemical research. Its molecular structure, featuring a butanoic acid moiety attached to a 2-chlorophenyl group, makes it a versatile intermediate in organic synthesis and a potential candidate for various biological applications. This introduction explores the compound's properties, synthesis methods, and its emerging role in modern research, particularly in drug discovery and biochemistry.

The chemical structure of 4-(2-chlorophenyl)butanoic Acid contributes to its unique reactivity and biological profile. The presence of both the carboxylic acid group and the chlorinated aromatic ring allows for diverse functionalization, making it a valuable building block in medicinal chemistry. Researchers have leveraged these features to develop novel derivatives with enhanced pharmacological properties.

In recent years, 4-(2-chlorophenyl)butanoic Acid has garnered attention for its role in the synthesis of bioactive molecules. Its incorporation into drug candidates has shown promise in several therapeutic areas, including anti-inflammatory and anticancer applications. For instance, studies have demonstrated its utility in generating compounds that modulate enzyme activity and receptor binding, which are critical for therapeutic efficacy.

The synthesis of 4-(2-chlorophenyl)butanoic Acid typically involves multi-step organic reactions, often starting from readily available precursors such as 2-chlorobenzaldehyde and butyric acid derivatives. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These methods align with the growing demand for sustainable and efficient synthetic pathways in pharmaceutical manufacturing.

One of the most compelling aspects of 4-(2-chlorophenyl)butanoic Acid is its potential in drug development. Researchers are exploring its derivatives as leads for new medications due to their ability to interact with biological targets in specific ways. For example, modifications at the carboxylic acid group can yield esters or amides that exhibit improved solubility and metabolic stability, crucial factors for drug formulation.

The compound's biological activity has been investigated through various in vitro and in vivo assays. Preliminary findings suggest that certain derivatives of 4-(2-chlorophenyl)butanoic Acid may exhibit inhibitory effects on key enzymes involved in inflammatory pathways. This aligns with the broader trend in drug discovery toward targeting inflammation-related diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the pharmacokinetic profile of 4-(2-chlorophenyl)butanoic Acid derivatives is an area of active research. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing their therapeutic potential. Computational modeling and experimental studies are being combined to predict and validate the pharmacokinetic behavior of these molecules.

The role of 4-(2-chlorophenyl)butanoic Acid in biochemical research extends beyond drug development. It serves as a valuable tool for studying enzyme mechanisms and interactions. For instance, its structure can be used to design substrate analogs that help elucidate the binding modes of target enzymes. Such insights are crucial for rational drug design and improving existing therapies.

In conclusion, 4-(2-chlorophenyl)butanoic Acid (CAS No. 68449-31-0) is a multifaceted compound with significant implications in pharmaceutical science. Its unique structural features make it a powerful intermediate for synthesizing bioactive molecules, while its potential applications in drug discovery continue to be explored. As research advances, the therapeutic significance of this compound is expected to grow further, reinforcing its importance in modern medicinal chemistry.